N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-2-ethoxy-1-naphthamide

• IUPAC Name: 2-ethoxy-N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C23H23N3O2/c1-2-28-20-11-10-17-7-3-4-9-19(17)21(20)23(27)25-14-6-15-26-16-12-18-8-5-13-24-22(18)26/h3-5,7-13,16H,2,6,14-15H2,1H3,(H,25,27)
• InChI Key: ZFSYQOKUCOMNDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCCCN3C=CC4=C3N=CC=C4
• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol

Description

“N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-2-ethoxy-1-naphthamide” is a complex organic compound that contains several functional groups and rings, including a pyrrolo[2,3-b]pyridine ring, a naphthyl ring, and an amide group. Pyrrolo[2,3-b]pyridine derivatives are known to have potent activities against FGFR1, 2, and 3.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolo[2,3-b]pyridine and naphthyl rings, as well as the amide group. The exact structure would depend on the positions of these groups in the molecule.

Scientific Research Applications

Antimicrobial Activity

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Anti-inflammatory Activity

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Antiviral Activity

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Antifungal Activity

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Antioxidant Activity

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Antitumor Activity

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Kinase Inhibitory Activity

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Fibroblast Growth Factor Receptor Inhibitory Activity

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Mechanism of Action

Target of Action

The primary targets of N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-2-ethoxy-1-naphthamide are the Fibroblast Growth Factor Receptors (FGFRs) . The FGFR family consists of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound exhibits potent inhibitory activity against FGFR1, 2, and 3 .

Biochemical Pathways

The activation of FGFRs results in the activation of downstream signaling pathways including RAS–MEK–ERK, PLCγ, and PI3K–Akt . These pathways regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Pharmacokinetics

It is noted that the compound with a low molecular weight would be an appealing lead compound, which suggests potential for good bioavailability .

Result of Action

In vitro, this compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibits the migration and invasion of 4T1 cells .

Action Environment

The abnormal activation of the fgfr signaling pathway due to amplification, fusion, or missense mutations in the exon of fgfr family members is associated with the progression and development of several cancers .